3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid

• IUPAC Name: 3-[[4-[(E)-2-(4-bromophenyl)-2-cyanoethenyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C23H16BrNO3/c24-21-8-6-18(7-9-21)20(14-25)12-16-4-10-22(11-5-16)28-15-17-2-1-3-19(13-17)23(26)27/h1-13H,15H2,(H,26,27)/b20-12-
• InChI Key: ACXKSRLEYDTFSW-NDENLUEZSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)COC2=CC=C(C=C2)C=C(C#N)C3=CC=C(C=C3)Br
• Isomeric SMILES: C1=CC(=CC(=C1)C(=O)O)COC2=CC=C(C=C2)/C=C(/C#N)\C3=CC=C(C=C3)Br
• Molecular Formula: C23H16BrNO3
• Molecular Weight: 434.3 g/mol

Description

3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid, also known as BVT.2733, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized through a series of chemical reactions and has been found to have various biochemical and physiological effects. In 2733.

Mechanism of Action

The mechanism of action of 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid involves the inhibition of various signaling pathways that are involved in cell proliferation and survival. It has been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and proliferation. 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid also inhibits the NF-kB signaling pathway, which is involved in inflammation and cell survival. Additionally, 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid has been found to activate the AMPK signaling pathway, which is involved in energy metabolism and cell survival.
Biochemical and Physiological Effects:
3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid has various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It also has anti-inflammatory properties and can be used in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid has been found to have neuroprotective effects and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid in lab experiments is its specificity towards certain signaling pathways. This allows for targeted inhibition of specific pathways involved in disease progression. Additionally, 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid has been found to have low toxicity, making it a promising candidate for therapeutic applications. However, one of the limitations of using 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid in lab experiments is its solubility in aqueous solutions. This can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid. One area of research is the optimization of the synthesis method to improve yield and purity. Additionally, further studies are needed to determine the optimal dosage and administration route for therapeutic applications. Another area of research is the identification of specific diseases that can be targeted by 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid. Finally, the development of analogs of 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid with improved solubility and bioavailability is a promising area of research.

Synthesis Methods

The synthesis of 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid involves a series of chemical reactions starting from commercially available starting materials. The first step involves the reaction of 4-bromobenzaldehyde with malononitrile to form 4-(4-bromophenyl)-2-butenedinitrile. This intermediate is then reacted with 4-hydroxybenzyl alcohol in the presence of potassium carbonate to form 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid. The final product is obtained after purification and characterization using various spectroscopic techniques.

Scientific Research Applications

3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid has been found to have potential therapeutic applications in various diseases. One of the major areas of research is cancer treatment. Studies have shown that 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to have anti-inflammatory properties and can be used in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 3-({4-[2-(4-bromophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid has been found to have neuroprotective effects and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.